![molecular formula C21H22N2O4 B1223867 4-(1,3-dioxo-2-isoindolyl)-N-[2-(4-methoxyphenyl)ethyl]butanamide](/img/structure/B1223867.png)
4-(1,3-dioxo-2-isoindolyl)-N-[2-(4-methoxyphenyl)ethyl]butanamide
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Overview
Description
4-(1,3-dioxo-2-isoindolyl)-N-[2-(4-methoxyphenyl)ethyl]butanamide is a member of phthalimides.
Scientific Research Applications
Antimitotic and Biological Activity
The compound has been studied in the context of its antimitotic properties. For instance, ethyl [5-amino-1,2-dihydro-3-(4-hydroxyphenyl)-2-methylpyrido[3,4-b]pyrazin-7-yl]carbamate and its derivatives, which share structural similarities with 4-(1,3-dioxo-2-isoindolyl)-N-[2-(4-methoxyphenyl)ethyl]butanamide, showed activity in several biological systems. Notably, different isomers of these compounds exhibited varying levels of potency, underscoring the significance of stereochemistry in their biological activity (Temple & Rener, 1992).
Antioxidant and Anticancer Activity
Novel derivatives of the compound have been investigated for their antioxidant and anticancer activities. These studies revealed that certain derivatives exhibit antioxidant activity significantly higher than ascorbic acid. Additionally, their anticancer activity was assessed against specific cell lines, with some derivatives showing notable cytotoxic effects (Tumosienė et al., 2020).
Lipoxygenase Inhibition
Research has also explored the use of related compounds as lipoxygenase inhibitors. The synthesis of N-(5-chloro-2-methoxyphenyl)-4-(5-substituted-1,3,4-oxadiazol-2-ylthio)butanamide derivatives highlighted their potential as moderately effective lipoxygenase inhibitors, which could be significant for treating conditions where lipoxygenase plays a role (Aziz‐ur‐Rehman et al., 2016).
Dual Inhibition of Cyclooxygenase and Lipoxygenase Pathways
A derivative, S 19812, exhibits dual inhibition of cyclooxygenase and lipoxygenase pathways, making it a promising therapeutic agent for pain and inflammation associated with certain medical conditions like osteoarthritis (Tordjman et al., 2003).
Synthesis and Structural Analysis
There has been significant focus on the synthesis and structural analysis of related compounds. This includes the preparation of derivatives by various chemical reactions and the use of techniques like NMR, IR, and mass spectrometry for structural elucidation, which is crucial for understanding their potential applications (Ashton & Doss, 1993).
properties
Molecular Formula |
C21H22N2O4 |
---|---|
Molecular Weight |
366.4 g/mol |
IUPAC Name |
4-(1,3-dioxoisoindol-2-yl)-N-[2-(4-methoxyphenyl)ethyl]butanamide |
InChI |
InChI=1S/C21H22N2O4/c1-27-16-10-8-15(9-11-16)12-13-22-19(24)7-4-14-23-20(25)17-5-2-3-6-18(17)21(23)26/h2-3,5-6,8-11H,4,7,12-14H2,1H3,(H,22,24) |
InChI Key |
XACGYGLIPYTZCR-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)CCNC(=O)CCCN2C(=O)C3=CC=CC=C3C2=O |
Canonical SMILES |
COC1=CC=C(C=C1)CCNC(=O)CCCN2C(=O)C3=CC=CC=C3C2=O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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